Cas no 1781628-16-7 (2-Methylbenzo[d]oxazole-7-sulfonyl chloride)

• Product Name: 2-Methylbenzo[d]oxazole-7-sulfonyl chloride
• CAS No: 1781628-16-7
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 4817930
• Update Time: 2025-06-08

2-Methylbenzo[d]oxazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazole-7-sulfonyl chloride

• Inchi： 1S/C8H6ClNO3S/c1-5-10-6-3-2-4-7(8(6)13-5)14(9,11)12/h2-4H,1H3
• InChI Key： GNTPHDKDCYEDGL-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C=1OC(C)=N2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Methylbenzo[d]oxazole-7-sulfonyl chloride

Research Briefing on 2-Methylbenzo[d]oxazole-7-sulfonyl chloride (CAS: 1781628-16-7) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Methylbenzo[d]oxazole-7-sulfonyl chloride (CAS: 1781628-16-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of enzyme inhibitors and fluorescent probes. Its unique structural features, including the benzo[d]oxazole core and the reactive sulfonyl chloride group, make it a valuable building block for designing novel therapeutic agents and research tools.

Recent studies have highlighted the role of 2-Methylbenzo[d]oxazole-7-sulfonyl chloride in the development of covalent inhibitors targeting cysteine proteases, a class of enzymes implicated in numerous diseases, including cancer, inflammatory disorders, and infectious diseases. The sulfonyl chloride moiety enables selective modification of active-site cysteine residues, leading to potent and irreversible enzyme inhibition. Researchers have successfully utilized this compound to synthesize inhibitors with improved pharmacokinetic properties and reduced off-target effects, as demonstrated in preclinical models of rheumatoid arthritis and metastatic cancers.

In addition to its applications in drug discovery, 2-Methylbenzo[d]oxazole-7-sulfonyl chloride has been employed in the design of fluorescent probes for bioimaging applications. The benzo[d]oxazole scaffold provides excellent photophysical properties, while the sulfonyl chloride group allows for facile conjugation to biomolecules. Recent work has shown that derivatives of this compound can be used to visualize cellular processes in real-time, offering new insights into intracellular signaling pathways and protein-protein interactions. These probes have been particularly valuable in studying dynamic processes such as apoptosis and autophagy.

The synthesis and characterization of 2-Methylbenzo[d]oxazole-7-sulfonyl chloride have been the subject of several recent methodological improvements. Novel synthetic routes have been developed to enhance yield and purity while reducing environmental impact. Green chemistry approaches, including microwave-assisted synthesis and solvent-free reactions, have shown promise in scaling up production while maintaining high chemical purity. Analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been refined to better characterize this compound and its derivatives.

Looking forward, research on 2-Methylbenzo[d]oxazole-7-sulfonyl chloride is expected to expand into new therapeutic areas, particularly in the development of targeted therapies for neurodegenerative diseases and rare genetic disorders. The compound's ability to cross the blood-brain barrier makes it particularly attractive for central nervous system drug development. Furthermore, advances in computational chemistry and artificial intelligence are enabling more efficient design of derivatives with optimized properties, potentially accelerating the translation of research findings into clinical applications.